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Introduction
This technical guide provides a comprehensive overview of the core thermochemical properties

of 4-nitropyridine N-oxide (C₅H₄N₂O₃, CAS No: 1124-33-0). While the target of interest is

often 4-nitropyridine, its instability in the solid state makes direct experimental measurement

of its thermochemical properties, such as the enthalpy of formation, challenging.[1]

Consequently, this guide focuses on the more stable and well-characterized derivative, 4-
nitropyridine N-oxide. The data and methodologies presented are crucial for understanding

the energetic landscape of this class of compounds, which is vital for applications in drug

development, materials science, and process safety.

This document summarizes key quantitative data, details the experimental protocols used for

their determination, and provides visualizations to illustrate the relationships between these

thermodynamic quantities and the experimental workflows.

Core Thermochemical Data
The thermochemical properties of 4-nitropyridine N-oxide have been determined through

precise calorimetric and effusion techniques. The standard molar enthalpies of combustion

(ΔcH°), sublimation (ΔsubH°), and formation (ΔfH°) for the crystalline solid at T = 298.15 K are

summarized below. It is important to note that different studies have reported slightly varying

values, which are presented here for a comprehensive comparison.
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Table 1: Summary of Standard Molar Thermochemical Properties of 4-Nitropyridine N-Oxide

(at T = 298.15 K)

Thermochemical
Property

Symbol Value (kJ·mol⁻¹) Reference

Standard Molar

Enthalpy of

Combustion (solid)

ΔcH°(cr) -2556.3 ± 0.5
[Acree, Tucker, et al.,

1995][2]

-2551.0 ± 1.7
[Lebedev, Chironov, et

al., 1995][2]

Standard Molar

Enthalpy of

Sublimation

ΔsubH° 108.9 ± 0.3
[Acree, Tucker, et al.,

1995][1]

Standard Molar

Enthalpy of Formation

(solid)

ΔfH°(cr) 17.1 ± 0.8
[Acree, Tucker, et al.,

1995][1][2]

11.7 ± 1.7
[Lebedev, Chironov, et

al., 1995][2]

Standard Molar

Enthalpy of Formation

(gas)

ΔfH°(g) 126.0 ± 0.9
Derived from Acree, et

al.[1][2]

Note: The standard molar enthalpy of formation in the gaseous state is derived from the

experimental values for the solid state and the enthalpy of sublimation (ΔfH°(g) = ΔfH°(cr) +

ΔsubH°).

The experimental heat capacity (Cp) for solid 4-nitropyridine N-oxide was not available in the

literature reviewed for this guide.

Experimental Protocols
The determination of the thermochemical data presented above relies on meticulous

experimental procedures. The following sections detail the methodologies for the key
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experiments cited.

Static-Bomb Calorimetry (for Enthalpy of Combustion)
The standard enthalpy of combustion is determined using a static-bomb calorimeter. This

technique measures the heat released when a substance is completely burned in a constant-

volume container filled with excess oxygen.

Methodology:

Sample Preparation: A pellet of crystalline 4-nitropyridine N-oxide of a known mass

(typically around 1 gram) is placed in a crucible inside the calorimeter's bomb.

Bomb Assembly: A fuse wire (often platinum or iron) is connected to electrodes within the

bomb, positioned to contact the sample pellet.

Pressurization: The bomb is sealed and pressurized with high-purity oxygen to approximately

30 atm to ensure complete combustion.

Calorimeter Setup: The sealed bomb is submerged in a known mass of water in an insulated

container (the calorimeter). A high-precision thermometer and a stirrer are placed in the

water.

Ignition and Data Acquisition: The sample is ignited by passing an electric current through

the fuse wire. The temperature of the water is recorded at regular intervals before, during,

and after combustion until a stable final temperature is reached.

Corrections and Calculation: The raw temperature change is corrected for heat exchange

with the surroundings and the heat released by the ignition wire. The energy equivalent of

the calorimeter (heat capacity, Ccal), determined by burning a standard substance like

benzoic acid, is used to calculate the total heat released (q). The standard enthalpy of

combustion is then calculated from this value, accounting for the mass of the sample and

converting from a constant volume process (ΔU) to a constant pressure process (ΔH).

Microcalorimetry and Knudsen Effusion (for Enthalpy of
Sublimation)
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The standard enthalpy of sublimation, the energy required for a substance to transition from

solid to gas, was determined using microcalorimetry and the Knudsen effusion method.

Methodology (Knudsen Effusion):

Cell Preparation: A small amount of the 4-nitropyridine N-oxide sample is placed into a

Knudsen cell, a small container with a precisely machined, small orifice (typically < 1 mm in

diameter).

Vacuum System: The cell is placed inside a high-vacuum chamber. The system is evacuated

to a pressure low enough that the mean free path of the effusing molecules is much larger

than the orifice diameter, preventing intermolecular collisions in the vicinity of the orifice.

Isothermal Measurement: The cell is heated to and maintained at a constant, known

temperature. At this temperature, the sample establishes a vapor pressure inside the cell.

Mass Loss Measurement: Molecules from the vapor phase effuse through the orifice into the

vacuum. The rate of mass loss ( dm/dt ) from the cell is measured over a period of time. This

can be done by continuous measurement with a high-precision microbalance or by weighing

the cell before and after the experiment.

Vapor Pressure Calculation: The vapor pressure (P) at that temperature is calculated using

the Hertz-Knudsen equation: P = ( dm/dt ) * (1/A) * sqrt(2πRT/M) where A is the area of the

orifice, R is the ideal gas constant, T is the absolute temperature, and M is the molar mass of

the substance.

Enthalpy of Sublimation Calculation: The experiment is repeated at several different

temperatures. The enthalpy of sublimation (ΔsubH°) is then determined from the slope of a

plot of ln(P) versus 1/T, according to the Clausius-Clapeyron equation.

Visualizations
The following diagrams illustrate the experimental workflow for bomb calorimetry and the

thermodynamic cycle used to derive the enthalpy of formation.
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Experimental Workflow for Bomb Calorimetry.
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Elements (std state)
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Thermodynamic Cycle for Enthalpy of Formation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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